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Compound of Interest

Compound Name: Furan fatty acid F6

CAS No.: 57818-36-7

Cat. No.: B117135

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the furan fatty acid F6, a molecule of

growing interest in biomedical research due to its significant biological activities. This document

covers its chemical structure, quantitative data from analytical and biological studies, detailed

experimental protocols, and relevant signaling pathways.

Chemical Structure and Properties of Furan Fatty
Acid F6
Furan fatty acid F6, a naturally occurring lipid, is characterized by a substituted furan ring

within a long-chain fatty acid. It is found in a variety of sources, including algae, plants, and

marine organisms.[1][2]

The primary chemical identifiers for Furan fatty acid F6 are:

Systematic Name: 3,4-dimethyl-5-pentyl-2-furanundecanoic acid[1][3][4][5][6][7]
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Alternative Name: 12,15-epoxy-13,14-dimethyleicosa-12,14-dienoic acid[8]

Molecular Formula: C₂₂H₃₈O₃[1]

Molecular Weight: 350.54 g/mol [1]

Below is a 2D representation of the chemical structure of Furan fatty acid F6.

Caption: 2D Chemical Structure of Furan Fatty Acid F6.

Quantitative Data
The quantification of Furan fatty acid F6 in biological matrices is crucial for understanding its

physiological and pathological roles. Below are tables summarizing key quantitative

parameters from various analytical methods and biological studies.

Table 1: Analytical Method Performance for Furan Fatty Acid Quantification

Analytical
Method

Matrix
Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Reference

HS-SPME-GC-
FID

Fruit Juices 0.056 ng/mL 0.18 ng/mL [2]

GC/EI-MS (SIM) Food Samples 11 pg - [9][10]

qNMR Fish Oil -

0.5 µg (dimethyl

FuFAs), 1.0 µg

(monomethyl

FuFAs)

[11]

| GC-TQ/MS (MRM) | Marine and Edible Oils | - | 0.6 pg |[12] |

Table 2: Comparative Analysis of NETosis Induction by Furan Fatty Acid F6 and Other Fatty

Acids
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Fatty Acid Concentration
% DNA
Release at 120
min

% DNA
Release at 240
min

Reference

Furan fatty acid

F6
5 µ g/0.1 mL

~65% higher
than control

~65% higher
than control

[13][14]

Palmitic acid

(PA)
5 µ g/0.1 mL

Slow kinetics,

lower % DNA

release

Slow kinetics,

lower % DNA

release

[13][14]

Palmitoleic acid

(PO)
5 µ g/0.1 mL

Slow kinetics,

lower % DNA

release

Slow kinetics,

lower % DNA

release

[13][14]

Stearic acid (SA) 5 µ g/0.1 mL

Slow kinetics,

lower % DNA

release

Slow kinetics,

lower % DNA

release

[13][14]

| Oleic acid (OA) | 5 µ g/0.1 mL | Slow kinetics, lower % DNA release | Slow kinetics, lower %

DNA release |[13][14] |

Experimental Protocols
Accurate analysis of Furan fatty acid F6 requires meticulous sample preparation and

analytical procedures. The following are detailed protocols for its extraction and analysis.

Protocol 1: Extraction of Furan Fatty Acids from Human Plasma[15][16]

Sample Preparation: To a vial containing a human plasma sample, add internal standards

(e.g., deuterated Furan fatty acids).

Saponification: Add 500 µL of 1 M potassium hydroxide (KOH) in 95% ethanol. Seal the vial

and incubate at 60°C for 2 hours.

Acidification: Cool the mixture to room temperature and adjust the pH to 3-4 with 1 M

hydrochloric acid (HCl).
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Extraction: Add 300 µL of n-hexane and vortex to extract the free fatty acids. Repeat the

extraction twice more.

Drying: Combine the n-hexane layers and evaporate to dryness under a stream of nitrogen.

The sample is now ready for derivatization.

Protocol 2: Total Lipid Extraction from Tissues (Folch Method)[15]

Homogenization: Weigh approximately 1 g of tissue and homogenize it in 20 volumes of a

chloroform:methanol (2:1, v/v) mixture.

Filtration: Filter the homogenate to remove solid particles.

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the filtrate to induce phase

separation and centrifuge to clarify the layers.

Lipid Collection: Carefully collect the lower chloroform phase containing the lipids.

Drying: Evaporate the chloroform under a stream of nitrogen to obtain the total lipid extract.

This extract can then be used for saponification and further analysis.

Protocol 3: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis[15]

Reconstitution: Reconstitute the dried lipid extract in a small volume of toluene.

Methylation: Add 2 mL of 14% boron trifluoride-methanol (BF₃-MeOH) solution. Seal the vial

and heat at 90°C for 1 hour.

Extraction: Cool the vial to room temperature. Add 1 mL of saturated NaCl solution and 1 mL

of n-hexane. Vortex and centrifuge.

Collection: Collect the upper hexane layer containing the FAMEs. Repeat the hexane

extraction twice.

Concentration: Combine the hexane extracts and evaporate to a small volume under

nitrogen. The sample is now ready for GC-MS analysis.
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Biological Activity and Signaling Pathways
Furan fatty acid F6 exhibits potent biological activities, primarily as an antioxidant and a

modulator of immune responses.

Antioxidant Activity: Furan fatty acids are effective scavengers of reactive oxygen species

(ROS), protecting cell membranes from lipid peroxidation.[2][17][18] The furan ring is the active

moiety responsible for this radical-scavenging ability.[18]

Induction of NETosis: Furan fatty acid F6 has been shown to be a potent inducer of Neutrophil

Extracellular Trap (NET) formation, or NETosis.[13][19][20] This process is a unique form of

programmed cell death in neutrophils that results in the release of a web of DNA, histones, and

granular proteins to trap and kill pathogens.

The signaling pathway for F6-induced NETosis is distinct from that of other long-chain fatty

acids. It involves the production of ROS from both NADPH oxidase (NOX) and mitochondria,

and the activation of Akt, in addition to ERK and JNK kinases.[13][14][19][20]
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Caption: Signaling Pathway of F6-Induced NETosis.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of Furan fatty
acid F6 from biological samples.

Biological Sample
(Plasma, Tissue)

Lipid Extraction
(e.g., Folch Method)

Saponification

Derivatization
(e.g., to FAMEs)

Instrumental Analysis

GC-MS LC-MS/MS

Data Acquisition
and Quantification

Click to download full resolution via product page

Caption: General Experimental Workflow for F6 Analysis.
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Conclusion
Furan fatty acid F6 is a bioactive lipid with significant potential in biomedical research,

particularly in the fields of oxidative stress and immunology. This guide provides a foundational

understanding of its chemical properties, methods for its quantification, and its known biological

activities. The detailed protocols and pathway diagrams serve as a valuable resource for

researchers investigating the role of Furan fatty acid F6 in health and disease. Further

research is warranted to fully elucidate its mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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